Cas no 2292-08-2 ((1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride (1:1))

• Product Name: (1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride (1:1)
• CAS No: 2292-08-2
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 1412529
• PubChem ID: 200599
• Update Time: 2025-04-20

(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• (1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride (1:1)
• LK 2
• Rel-(1R,3r,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride
• Tropine hydrochloride
• 8-Azabicyclo(3.2.1)octan-3-ol, 8-methyl-, hydrochloride. (3-exo)-
• Tropine HCl
• ASWRTDCDFPALAX-PAFGHYSMSA-N
• Pseudotropine hydrochloride [MI]
• W43VJT02S4
• Pseudotropine hydrochloride
• Q27292269
• 3.BETA.-TROPANOL HYDROCHLORIDE
• UNII-W43VJT02S4
• 1-alpha-H,5-alpha-H-Tropan-3-alpha-ol, hydrochloride
• 3beta-Tropanol hydrochloride
• SCHEMBL7272304
• 2292-08-2

• Inchi： 1S/C8H15NO.ClH/c1-9-6-2-3-7(9)5-8(10)4-6;/h6-8,10H,2-5H2,1H3;1H/t6-,7+,8?;
• InChI Key： ASWRTDCDFPALAX-PAFGHYSMSA-N
• SMILES： Cl.OC1C[C@@H]2CC[C@H](C1)N2C

Computed Properties

• Exact Mass: 177.09218
• Monoisotopic Mass: 177.092042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5

Experimental Properties

• Boiling Point: 233°C at 760 mmHg
• Flash Point: 112.5°C
• PSA: 23.47